Cas no 823797-36-0 (3(2H)-Isoxazolone,5-(3-chloropropyl)-)
823797-36-0 structure
Product Name:3(2H)-Isoxazolone,5-(3-chloropropyl)-
CAS No:823797-36-0
MF:C6H8ClNO2
MW:161.586220741272
CID:715848
PubChem ID:45099209
Update Time:2025-04-19
3(2H)-Isoxazolone,5-(3-chloropropyl)- Chemical and Physical Properties
Names and Identifiers
-
- 3(2H)-Isoxazolone,5-(3-chloropropyl)-
- 3(2H)-Isoxazolone,5-(3-chloropropyl)-(9CI)
- 823797-36-0
- AKOS006374897
- 5-(3-Chloropropyl)isoxazol-3(2H)-one
- SCHEMBL8305390
-
- Inchi: 1S/C6H8ClNO2/c7-3-1-2-5-4-6(9)8-10-5/h4H,1-3H2,(H,8,9)
- InChI Key: AQFOJTASHNDMBV-UHFFFAOYSA-N
- SMILES: ClCCCC1=CC(NO1)=O
Computed Properties
- Exact Mass: 161.024
- Monoisotopic Mass: 161.024
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 167
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.3A^2
- XLogP3: 0.9
3(2H)-Isoxazolone,5-(3-chloropropyl)- Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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